Cas no 1105663-76-0 (2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine)
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine is a boronic ester derivative featuring a pyridine core functionalized with a 2,4-difluorophenoxy group and a pinacol boronate moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The presence of the electron-withdrawing difluorophenoxy group enhances reactivity, while the pinacol boronate ensures stability under typical handling conditions. Its well-defined structure and compatibility with diverse reaction conditions make it a valuable reagent in pharmaceutical and agrochemical research, particularly for constructing complex heterocyclic frameworks. The product is typically supplied with high purity to ensure optimal performance in synthetic applications.
1105663-76-0 structure
Product Name:2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
CAS No:1105663-76-0
MF:C11H9BFNO3
MW:233.003466367722
MDL:MFCD22375011
CID:1037583
Update Time:2025-10-29
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine Chemical and Physical Properties
Names and Identifiers
-
- (6-(2-Fluorophenoxy)pyridin-3-yl)boronic acid
- 2-(2,4-difluoro-phenoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
- AK-95258
- ANW-74914
- CTK8C5252
- KB-208830
- 2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
-
- MDL: MFCD22375011
- Inchi: 1S/C11H9BFNO3/c13-9-3-1-2-4-10(9)17-11-6-5-8(7-14-11)12(15)16/h1-7,15-16H
- InChI Key: NYZYBRHCAFVZTC-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1OC1C=CC(B(O)O)=CN=1
Computed Properties
- Exact Mass: 233.06600
Experimental Properties
- PSA: 62.58000
- LogP: 0.69280
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D446513-50mg |
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine |
1105663-76-0 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D446513-100mg |
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine |
1105663-76-0 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D446513-500mg |
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine |
1105663-76-0 | 500mg |
$ 340.00 | 2022-06-05 | ||
| Matrix Scientific | 097776-250mg |
(6-(2-Fluorophenoxy)pyridin-3-yl)boronic acid, 95+% |
1105663-76-0 | 95+% | 250mg |
$101.00 | 2023-09-10 | |
| Matrix Scientific | 097776-500mg |
(6-(2-Fluorophenoxy)pyridin-3-yl)boronic acid, 95+% |
1105663-76-0 | 95+% | 500mg |
$156.00 | 2023-09-10 | |
| Alichem | A029184766-5g |
(6-(2-Fluorophenoxy)pyridin-3-yl)boronic acid |
1105663-76-0 | 95% | 5g |
$805.98 | 2023-09-04 | |
| A2B Chem LLC | AD66312-1g |
6-(2-Fluorophenoxy)pyridine-3-boronic acid |
1105663-76-0 | ≥ 98 % | 1g |
$605.00 | 2024-04-20 | |
| A2B Chem LLC | AD66312-5g |
6-(2-Fluorophenoxy)pyridine-3-boronic acid |
1105663-76-0 | ≥ 98 % | 5g |
$1939.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1282342-1g |
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1105663-76-0 | 98% | 1g |
¥3693.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1282342-5g |
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1105663-76-0 | 98% | 5g |
¥12960.00 | 2024-08-09 |
2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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